molecular formula C10H13Cl2N B8336237 4-(3,4-Dichlorophenyl)butan-2-amine

4-(3,4-Dichlorophenyl)butan-2-amine

Cat. No.: B8336237
M. Wt: 218.12 g/mol
InChI Key: IQZDJBWWLXAEBY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(3,4-Dichlorophenyl)butan-2-amine is a halogenated secondary amine featuring a butan-2-amine backbone substituted with a 3,4-dichlorophenyl group.

Properties

Molecular Formula

C10H13Cl2N

Molecular Weight

218.12 g/mol

IUPAC Name

4-(3,4-dichlorophenyl)butan-2-amine

InChI

InChI=1S/C10H13Cl2N/c1-7(13)2-3-8-4-5-9(11)10(12)6-8/h4-7H,2-3,13H2,1H3

InChI Key

IQZDJBWWLXAEBY-UHFFFAOYSA-N

Canonical SMILES

CC(CCC1=CC(=C(C=C1)Cl)Cl)N

Origin of Product

United States

Comparison with Similar Compounds

BD 1008 and BD 1047

Structural Features :

  • BD 1008 : N-[2-(3,4-Dichlorophenyl)ethyl]-N-methyl-2-(1-pyrrolidinyl)ethylamine dihydrobromide
  • BD 1047: N-[2-(3,4-Dichlorophenyl)ethyl]-N-methyl-2-(dimethylamino)ethylamine dihydrobromide

Key Differences :

  • Both compounds share the 3,4-dichlorophenyl group but feature ethylamine backbones with distinct substituents: BD 1008 has a pyrrolidinyl group (a cyclic amine), while BD 1047 includes a dimethylamino group.

Pharmacological Implications :

  • BD 1008 and BD 1047 are established σ-receptor ligands, with BD 1008 showing higher affinity for σ-1 receptors. The butan-2-amine structure of the target compound may alter binding kinetics due to its longer carbon chain and secondary amine configuration.

Fluorinated Analogs (C10H7Cl2F5O and C10H8Cl2F5N)

Structural Features :

  • C10H7Cl2F5O : 1-(3,4-Dichlorophenyl)-3,3,4,4,4-pentafluorobutan-2-ol
  • C10H8Cl2F5N : 1-(3,4-Dichlorophenyl)-3,3,4,4,4-pentafluorobutyl-2-amine

Key Differences :

  • These compounds replace hydrogen atoms with fluorine, increasing electronegativity and metabolic stability. The hydroxyl group in C10H7Cl2F5O may reduce CNS penetration compared to the amine in the target compound .

Pharmacological Implications :

  • Fluorination typically enhances binding affinity and resistance to oxidative metabolism. However, the absence of fluorine in 4-(3,4-Dichlorophenyl)butan-2-amine may result in shorter half-life but improved synthetic accessibility.

Trans-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-1-naphthalenamine

Structural Features :

  • A naphthalenamine derivative with a tetrahydro ring system and N-methylation.

Key Differences :

  • The fused bicyclic structure increases molecular complexity and steric bulk compared to the linear butan-2-amine backbone of the target compound.

Pharmacological Implications :

  • This compound is patented for use in combination therapies targeting menopause and cognitive disorders, suggesting divergent therapeutic applications compared to simpler amines like 4-(3,4-Dichlorophenyl)butan-2-amine .

1-(4-Chlorophenyl)-2,3-dimethylbutan-2-amine

Structural Features :

  • Molecular formula: C12H18ClN
  • Features a single chlorine substituent and methyl groups on the butan-2-amine backbone.

Key Differences :

  • Mono-chlorination vs. Methyl groups introduce steric hindrance, possibly altering binding kinetics .

Pharmacological Implications :

  • The lower molecular weight (211.73 g/mol vs. ~232.12 g/mol for the target compound) and reduced halogenation may result in weaker σ-receptor interactions but improved solubility.

Data Table: Structural and Pharmacological Comparison

Compound Name Molecular Formula Molecular Weight (g/mol) Key Substituents Potential Target
4-(3,4-Dichlorophenyl)butan-2-amine C10H12Cl2N ~232.12 3,4-dichlorophenyl, butan-2-amine σ-receptors (inferred)
BD 1008 C17H24Cl2N2·2HBr 474.11 3,4-dichlorophenyl, pyrrolidinyl σ-1 receptors
BD 1047 C14H20Cl2N2·2HBr 414.06 3,4-dichlorophenyl, dimethylamino σ-2 receptors
C10H8Cl2F5N C10H8Cl2F5N 308.08 3,4-dichlorophenyl, pentafluorobutyl Metabolic stability
1-(4-Chlorophenyl)-2,3-dimethylbutan-2-amine C12H18ClN 211.73 4-chlorophenyl, dimethylbutan-2-amine Unclear

Research Findings and Implications

  • Receptor Selectivity: The 3,4-dichlorophenyl group is a common motif in σ-receptor ligands. BD 1008 and BD 1047 demonstrate that minor changes in amine substituents (pyrrolidinyl vs. dimethylamino) significantly alter receptor subtype affinity .
  • Halogenation Effects : Fluorinated analogs () highlight trade-offs between metabolic stability and synthetic complexity. The target compound’s dichlorophenyl group balances lipophilicity and synthetic feasibility.
  • Therapeutic Applications : The naphthalenamine derivative () is used in combination therapies, whereas simpler amines like the target compound may prioritize receptor-specific modulation.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.